Cas no 1805392-53-3 (Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate)

Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a difluoromethyl group, which enhances metabolic stability and bioavailability, making it valuable in drug discovery. The presence of both hydroxyl and ester functional groups provides versatility for further chemical modifications. This compound is particularly useful as an intermediate in synthesizing bioactive molecules, including potential enzyme inhibitors or antimicrobial agents. Its well-defined purity and stability under standard conditions ensure reliable performance in experimental settings. Researchers favor this compound for its balanced reactivity and potential to contribute to the development of novel therapeutic or crop protection solutions.

Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate structure

1805392-53-3 structure

Product Name:Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate

CAS No:1805392-53-3

MF:C₁₀H₁₁F₂NO₃

MW:231.196049928665

CID:4805284

Update Time:2025-06-12

Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate
- Inchi： 1S/C10H11F2NO3/c1-3-16-10(15)8-5(2)7(14)4-6(13-8)9(11)12/h4,9H,3H2,1-2H3,(H,13,14)
- InChI Key： FGARIJWETTVUDV-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(C)=C(C(=O)OCC)N1)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 386
XLogP3: 1.6
Topological Polar Surface Area: 55.4

Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029028725-250mg	Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate	1805392-53-3	95%	250mg	$1,019.20	2022-04-01
Alichem	A029028725-500mg	Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate	1805392-53-3	95%	500mg	$1,836.65	2022-04-01
Alichem	A029028725-1g	Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate	1805392-53-3	95%	1g	$2,981.85	2022-04-01

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Additional information on Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate

Research Brief on Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate (CAS: 1805392-53-3)

Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate (CAS: 1805392-53-3) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its difluoromethyl and hydroxy functional groups, has been explored for its unique physicochemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic applications, particularly in the context of enzyme inhibition and antimicrobial activity.

The synthesis of Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have also investigated its stability under various physiological conditions, which is critical for its potential use as a drug candidate or intermediate.

In terms of biological activity, preliminary studies suggest that Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate exhibits promising inhibitory effects against certain enzymes, such as kinases and dehydrogenases, which are often targeted in cancer and metabolic disorders. The presence of the difluoromethyl group is believed to enhance the compound's binding affinity and metabolic stability, thereby improving its pharmacokinetic profile. Additionally, its antimicrobial properties have been explored, with some studies reporting activity against Gram-positive bacteria and fungi.

Recent research has also delved into the structural optimization of this compound to enhance its efficacy and reduce potential side effects. For instance, modifications to the ethyl ester moiety or the introduction of additional substituents have been investigated to improve selectivity and potency. Computational modeling and molecular docking studies have provided insights into the compound's interaction with target proteins, guiding further design and optimization efforts.

Despite these promising findings, challenges remain in the development of Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include in vivo efficacy studies, formulation development, and the exploration of combination therapies to maximize therapeutic outcomes.

In conclusion, Ethyl 6-(difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxylate represents a versatile scaffold with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.